Cas no 676560-38-6 (6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile)

• Product Name: 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile
• CAS No: 676560-38-6
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 387764
• PubChem ID: 62808136
• Update Time: 2025-10-28

6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[(trans-4-aminocyclohexyl)oxy]-
• 6-(4-aminocyclohexyl)oxypyridine-3-carbonitrile
• 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile
• EN300-150175
• SCHEMBL646276
• SCHEMBL648239
• DTXSID80734472
• F2147-1280
• 6-[(4-Aminocyclohexyl)oxy]pyridine-3-carbonitrile
• AKOS012103347
• MFCD17220556
• 676560-38-6
• 1339242-09-9
• CHEMBL4549188
• 6-[(4-aminocyclohexyl)oxy]nicotinonitrile
• AKOS026715480

• Inchi： 1S/C12H15N3O/c13-7-9-1-6-12(15-8-9)16-11-4-2-10(14)3-5-11/h1,6,8,10-11H,2-5,14H2
• InChI Key： YPULTNFCCDTPKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1CCC(CC1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile

Introduction to 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile (CAS No. 676560-38-6) and Its Applications in Modern Chemical Biology

The compound 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile (CAS No. 676560-38-6) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel pharmacological agents. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both a pyridine core and an aminocyclohexyl moiety makes it a versatile scaffold for further chemical modifications, enabling the exploration of diverse biological activities.

Recent research has highlighted the importance of pyridine-based compounds in medicinal chemistry, owing to their broad spectrum of biological interactions. The pyridine ring serves as a privileged scaffold, facilitating hydrogen bonding and π-stacking interactions with biological targets. In particular, the 3-carbonitrile group introduces a polar moiety that can enhance solubility and binding affinity, making this class of compounds particularly attractive for drug development. The aminocyclohexyloxy substituent further contributes to the compound's structural complexity, allowing for conformational flexibility that can be exploited to optimize receptor binding.

The synthesis of 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile involves sophisticated organic transformations that highlight the intersection of stereochemistry and functional group chemistry. The (1r,4r)-4-aminocyclohexyl group is particularly noteworthy, as its specific stereochemistry is often critical for biological activity. The use of chiral auxiliaries or catalysts during synthesis ensures high enantiomeric purity, which is essential for achieving the desired pharmacological effects. Advances in asymmetric synthesis have made it possible to produce such complex molecules with increasing efficiency and scalability.

In the realm of drug discovery, 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile has been explored for its potential as an intermediate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinase isoforms, small molecule inhibitors can modulate these pathways and restore normal cellular function. The pyridine core of this compound allows for interactions with the ATP-binding site of kinases, while the aminocyclohexyloxy group can serve as a hinge-binding element to enhance potency.

Moreover, recent studies have demonstrated the utility of carbonitrile-containing compounds in modulating inflammatory pathways. The carbonitrile group can undergo bioconversion to carboxylic acids or amides under physiological conditions, providing a mechanism for post-translational modifications that can influence protein function. This property makes 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile a promising candidate for developing anti-inflammatory agents. Such compounds could target key inflammatory cytokines or signaling molecules to alleviate chronic inflammatory conditions without systemic side effects.

The structural features of this compound also make it amenable to further derivatization using click chemistry or other convergent synthetic strategies. Click chemistry enables rapid and efficient assembly of complex molecular structures under mild conditions, which is particularly useful for generating libraries of compounds for high-throughput screening. By incorporating clickable handles such as azides or alkynes into the molecular framework, researchers can explore novel analogs with tailored biological properties.

Computational modeling has played an increasingly important role in optimizing the pharmacokinetic properties of 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile. Molecular dynamics simulations and virtual screening techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. These computational tools have accelerated the drug discovery process by identifying lead compounds with favorable pharmacokinetic profiles early in the development pipeline.

The versatility of this compound is further underscored by its potential applications in probing protein-protein interactions (PPIs). Many therapeutic targets are not enzymes but rather protein complexes that mediate cellular processes through PPIs. Small molecules capable of disrupting these interactions can offer novel therapeutic strategies. The unique structural motifs in 6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile make it an ideal candidate for designing PPI modulators by occupying critical binding pockets within protein complexes.

In conclusion,6-{(1r,4r)-4-aminocyclohexyloxy}pyridine-3-carbonitrile (CAS No. 676560-38-6) represents a promising scaffold for developing innovative therapeutic agents across multiple disease areas. Its unique structural features—comprising a pyridine core and an aminocyclohexyloxy substituent—endow it with versatile biological activities and synthetic tractability. As research continues to uncover new applications for this compound and related derivatives,its significance in chemical biology is expected to grow further, driving advancements in drug discovery and molecular medicine.